Cas no 1249614-19-4 ((2-ethoxyethyl)(4-fluoro-3-methylphenyl)methylamine)

(2-Ethoxyethyl)(4-fluoro-3-methylphenyl)methylamine is a fluorinated amine derivative with potential applications in pharmaceutical and agrochemical research due to its unique structural features. The compound combines an ethoxyethyl side chain with a fluoro-methyl-substituted phenyl group, offering balanced lipophilicity and electronic effects. The fluorine atom enhances metabolic stability and binding affinity in bioactive molecules, while the ethoxyethyl moiety may improve solubility. This structure makes it a versatile intermediate for developing receptor-targeted compounds or enzyme inhibitors. Its well-defined purity and consistent synthesis route ensure reliability for experimental use. Researchers value this compound for its modular reactivity, enabling further functionalization in medicinal chemistry and material science applications.
(2-ethoxyethyl)(4-fluoro-3-methylphenyl)methylamine structure
1249614-19-4 structure
Product Name:(2-ethoxyethyl)(4-fluoro-3-methylphenyl)methylamine
CAS No:1249614-19-4
MF:C12H18FNO
MW:211.275826931
CID:5158056
PubChem ID:62120218
Update Time:2025-05-21

(2-ethoxyethyl)(4-fluoro-3-methylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

    • (2-Ethoxyethyl)[(4-fluoro-3-methylphenyl)methyl]amine
    • 2-Ethoxy-N-(4-fluoro-3-methylbenzyl)ethan-1-amine
    • Benzenemethanamine, N-(2-ethoxyethyl)-4-fluoro-3-methyl-
    • (2-ethoxyethyl)(4-fluoro-3-methylphenyl)methylamine
    • Inchi: 1S/C12H18FNO/c1-3-15-7-6-14-9-11-4-5-12(13)10(2)8-11/h4-5,8,14H,3,6-7,9H2,1-2H3
    • InChI Key: PDVMCJXHDRQNOY-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1C)CNCCOCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 166
  • XLogP3: 2
  • Topological Polar Surface Area: 21.3

(2-ethoxyethyl)(4-fluoro-3-methylphenyl)methylamine Pricemore >>

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Additional information on (2-ethoxyethyl)(4-fluoro-3-methylphenyl)methylamine

Comprehensive Analysis of (2-ethoxyethyl)(4-fluoro-3-methylphenyl)methylamine (CAS No. 1249614-19-4): Properties, Applications, and Industry Insights

The compound (2-ethoxyethyl)(4-fluoro-3-methylphenyl)methylamine (CAS No. 1249614-19-4) has garnered significant attention in recent years due to its unique chemical structure and potential applications across various industries. This amine derivative features a fluoro-substituted aromatic ring and an ethoxyethyl side chain, making it a subject of interest for researchers exploring novel organic synthesis intermediates and specialty chemicals.

With the growing demand for fluorinated compounds in pharmaceutical and material science applications, 1249614-19-4 has emerged as a valuable building block. The presence of both fluorine and ethoxyethyl groups in its structure contributes to enhanced lipophilicity and metabolic stability, properties highly sought after in modern drug discovery. Recent studies have highlighted its potential as a precursor for bioactive molecules, particularly in the development of CNS-targeting compounds.

The synthesis of (2-ethoxyethyl)(4-fluoro-3-methylphenyl)methylamine typically involves reductive amination protocols or nucleophilic substitution reactions. Advanced purification techniques such as preparative HPLC or column chromatography are often employed to achieve high purity levels (>98%), which is crucial for research applications. Analytical characterization commonly includes NMR spectroscopy, mass spectrometry, and HPLC analysis to confirm structural integrity.

In material science applications, this compound has shown promise as a monomer precursor for specialized polymers. The fluoroaromatic moiety can impart unique thermal stability and chemical resistance to resulting materials, while the ethoxyethyl group contributes to improved solubility and processing characteristics. These properties make it particularly interesting for developing high-performance coatings and electronic materials.

From a commercial perspective, the global market for fluorinated fine chemicals like 1249614-19-4 is experiencing steady growth, driven by increasing R&D investments in life sciences and advanced materials. Suppliers typically offer this compound in research quantities (mg to kg scale) with custom synthesis options available. Proper storage recommendations include protection from moisture and oxygen at controlled temperatures to maintain stability.

Recent innovations in green chemistry approaches have explored more sustainable routes to synthesize (2-ethoxyethyl)(4-fluoro-3-methylphenyl)methylamine, addressing growing environmental concerns in chemical manufacturing. These include catalytic methods with reduced solvent usage and improved atom economy, aligning with industry trends toward sustainable chemical production.

For researchers working with this compound, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard regulations, all chemicals require careful management in laboratory settings. Material Safety Data Sheets (MSDS) should be consulted for specific safety guidelines and disposal recommendations.

The future outlook for CAS No. 1249614-19-4 appears promising, with potential applications expanding into agrochemicals, electronic materials, and pharmaceutical intermediates. As synthetic methodologies continue to advance and the understanding of structure-activity relationships deepens, this compound may play an increasingly important role in the development of next-generation functional materials and bioactive compounds.

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